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Compound of Interest

Compound Name: PHA-543613 hydrochloride

Cat. No.: B1425298 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of PHA-543613 hydrochloride, a potent and selective α7 nicotinic

acetylcholine receptor (nAChR) agonist used in neuroscience research. Adherence to these

procedures is vital to ensure a safe laboratory environment and compliance with regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for PHA-543613 hydrochloride. While a specific, universally available SDS for this

compound is not readily found, general safety protocols for potent, pharmacologically active

compounds should be strictly followed.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat should be worn to protect from spills.

Handling:

Avoid generating dust if handling the solid form.
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Work in a well-ventilated area, preferably a fume hood.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Do not eat, drink, or smoke in areas where the compound is handled.[1]

Step-by-Step Disposal Protocol for PHA-543613
Hydrochloride
The disposal of PHA-543613 hydrochloride, as with most pharmacologically active research

compounds, requires a structured approach that prioritizes safety and regulatory compliance.

Under no circumstances should this compound be disposed of down the sanitary sewer or in

regular trash.[2]

Step 1: Waste Identification and Segregation

Categorization: Classify PHA-543613 hydrochloride waste as "chemical waste" or

"pharmacologically active waste." This ensures it is not mixed with general laboratory trash.

Segregation: Keep PHA-543613 hydrochloride waste separate from other incompatible

chemical waste streams to prevent unintended reactions.

Step 2: Preparing for Disposal

Solid Waste:

Collect any unused or expired solid PHA-543613 hydrochloride in its original container or

a clearly labeled, sealed container.

Contaminated materials such as weighing paper, pipette tips, and gloves should be

collected in a designated, sealed plastic bag or container.

Liquid Waste:

Solutions containing PHA-543613 hydrochloride should be collected in a dedicated, leak-

proof, and clearly labeled waste container.
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Do not mix with other solvent waste unless permitted by your institution's hazardous waste

management plan.

Step 3: Labeling and Storage

Labeling: All waste containers must be clearly labeled with the full chemical name ("PHA-
543613 hydrochloride") and appropriate hazard warnings.

Storage: Store the sealed waste containers in a designated, secure area away from general

laboratory traffic. This area should be well-ventilated. The compound itself should be stored

at +4°C.[3]

Step 4: Arranging for Professional Disposal

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for arranging the disposal of chemical waste. They will have established

procedures and licensed contractors for this purpose.

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS office. Accurate documentation is a legal requirement.

Handover: Follow the specific instructions provided by EHS or the licensed waste disposal

company for the collection and handover of the waste.

Quantitative Data Summary
Property Value Source

Molecular Weight 307.78 g/mol [3][4]

Formula C₁₅H₁₇N₃O₂.HCl [3][4]

Purity ≥98% (HPLC) [3][4]

Storage Temperature +4°C [3]

Solubility in Water Soluble to 100 mM [3]

Solubility in DMSO Soluble to 25 mM [3]
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Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of PHA-543614

hydrochloride.
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Caption: Disposal workflow for PHA-543613 hydrochloride.
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By adhering to these structured procedures, laboratory personnel can ensure the safe and

compliant disposal of PHA-543613 hydrochloride, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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